A 3D structure C/Si/ZnCo2O4/CC anode for flexible lithium-ion batteries with high capacity and fast charging ability†
Nanoscale Pub Date: 2022-10-05 DOI: 10.1039/D2NR04213D
Abstract
ZnCo2O4 has attracted extensive attention as a bimetallic transition metal oxide anode material for lithium-ion batteries (LIBs) with high capacity. However, there is still a long way to go to meet the increasing demand for commercial batteries due to their modest conductivity and unobtrusive cycling stability. The use of finely controlled nanostructures and combination with other anode materials are the two main ways to improve the battery performance of ZnCo2O4. Herein, ZnCo2O4 (ZCO) nanosheets were in situ grown on carbon cloth (CC) through a facile solution method. Si was coated onto the ZCO nanosheet arrays by the magnetron sputtering method (SCZO/CC) to acheive the capacity increase. A layer of C was further coated onto SZCO/CC to improve the electrical conductivity of the whole electrode and to protect the SZCO nanostructure. The obtained CSZCO/CC electrode exhibits a high reversible areal capacity of 1.16 mA h cm−2 at 5 mA cm−2 after 500 cycles. At an ultra-high current density of 10 mA cm−2, the CSZCO/CC electrode can still present a capacity of 0.38 mA h cm−2 and maintain a capacity retention of 88.4% for 2000 cycles. In situ Raman spectroscopy was used to study the relationship between the electrochemical performance and structure of the electrode materials. The carbon cloth was found to have contributed a nonnegligible part of the capacity of the electrode.
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